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Compound of Interest

Compound Name: Ethyl 2-oxobutanoate

Cat. No.: B100451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-oxobutanoate (CAS No. 15933-07-0), also known as ethyl 2-ketobutanoate, is an

organic compound with the chemical formula C₆H₁₀O₃. It belongs to the family of alpha-keto

esters, which are important intermediates in various chemical syntheses. Understanding the

physicochemical properties of this compound, such as its refractive index, is crucial for its

application in research and development, particularly in the fields of medicinal chemistry and

material science. This guide provides a detailed overview of the key physicochemical data for

ethyl 2-oxobutanoate, with a focus on its refractive index, and outlines the standard

experimental protocol for its measurement.

Physicochemical Data
The quantitative physicochemical properties of ethyl 2-oxobutanoate are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Refractive Index (n) 1.408 [1]

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.142 g/mol [1]

Density 1.0 ± 0.1 g/cm³ [1]

Boiling Point 162.0 ± 0.0 °C at 760 mmHg [1]

Melting Point 168 °C (decomposes) [1]

Flash Point 61.2 ± 15.9 °C [1]

Vapor Pressure 2.2 ± 0.3 mmHg at 25°C [1]

LogP 0.58 [1]

Experimental Protocol: Determination of Refractive
Index
The refractive index of a liquid, such as ethyl 2-oxobutanoate, is typically determined using an

Abbe refractometer. This instrument measures the critical angle of total internal reflection

between a prism of known high refractive index and the sample.

Materials and Equipment
Abbe Refractometer

Ethyl 2-oxobutanoate sample

Distilled water (for calibration)

Methanol or acetone (for cleaning)

Lint-free lens tissue

Dropper or pipette
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Constant temperature water bath (optional, for temperature control)

Procedure
Calibration:

Ensure the refractometer is clean and calibrated.

Place a few drops of distilled water onto the surface of the measuring prism.

Close the illuminating prism gently.

Turn on the light source and look through the eyepiece.

Adjust the coarse and fine adjustment knobs until the boundary line between the light and

dark fields is sharp and centered in the crosshairs.

If the reading does not correspond to the known refractive index of water at the

measurement temperature (e.g., 1.3330 at 20°C), adjust the calibration screw until it does.

Sample Measurement:

Open the prisms and clean the surfaces thoroughly with a suitable solvent (e.g., acetone

or methanol) and a lint-free tissue. Allow the solvent to evaporate completely.

Using a clean dropper, place a few drops of the ethyl 2-oxobutanoate sample onto the

measuring prism.

Close the illuminating prism gently to spread the liquid into a thin, uniform film.

Look through the eyepiece and bring the boundary line into focus by adjusting the knobs.

If color fringes are observed at the boundary (chromatic aberration), adjust the

compensator drum to obtain a sharp, black-and-white borderline.

Align the sharp boundary line precisely with the center of the crosshairs.

Read the refractive index value from the scale.
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Record the temperature at which the measurement was taken, as the refractive index is

temperature-dependent.

Cleaning:

After the measurement, clean the prisms immediately with a soft, lint-free tissue and a

suitable solvent to prevent residue from hardening on the prism surfaces.

Logical Workflow for Refractive Index Measurement
The following diagram illustrates the logical workflow for the experimental determination of the

refractive index of a liquid sample using an Abbe refractometer.
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Workflow for Refractive Index Measurement
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Caption: Experimental workflow for refractive index determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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